molecular formula C9H14N2 B8681569 2-{1-Azabicyclo[2.2.2]octan-4-yl}acetonitrile

2-{1-Azabicyclo[2.2.2]octan-4-yl}acetonitrile

Cat. No.: B8681569
M. Wt: 150.22 g/mol
InChI Key: XMLKGNPVGONNIJ-UHFFFAOYSA-N
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Description

2-{1-Azabicyclo[2.2.2]octan-4-yl}acetonitrile is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H14N2

Molecular Weight

150.22 g/mol

IUPAC Name

2-(1-azabicyclo[2.2.2]octan-4-yl)acetonitrile

InChI

InChI=1S/C9H14N2/c10-5-1-9-2-6-11(7-3-9)8-4-9/h1-4,6-8H2

InChI Key

XMLKGNPVGONNIJ-UHFFFAOYSA-N

Canonical SMILES

C1CN2CCC1(CC2)CC#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2-(Quinuclidin-4-yl)acetyl chloride may be made by converting (quinuclidin-4-yl)methanol (vide supra) to the mesylate (methanesulfonylchloride/triethylamine in chloroform) which is then treated with sodium cyanide in dimethylformamide to form (quinuclidin-4-yl)acetonitrile. Heating this in ethanol saturated with hydrogen chloride gas produces the corresponding ethyl ester which is hydrolyzed to the acid by treatment with 6N hydrochloric acid. Finally, the acid is converted to the acid chloride as described above.
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2-(Quinuclidin-4-yl)acetyl chloride
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Synthesis routes and methods II

Procedure details

Quinuclidin-4-ylmethanol (1.94 g, 0.014 moles) was converted to the corresponding mesylate by treatment with methane sulphonyl chloride and triethylamine in chloroform. The mesylate was dissolved in dimethylformamide (50 ml) and treated with sodium cyanide (1.4 g, 0.028 moles) at 120° C. for 18 hours. The mixture was cooled and concentrated in vacuo. The residue was partitioned between saturated potassium carbonate and chloroform. The organic layer was separated and dried (Na2SO4), filtered and evaporated to dryness. Chromatography on silica gel eluting with 0-10% methanol/chloroform gave the title compound 1.5 g (72%). M.S. (+ve electrospray) m/z 151 (MH+, 100%).
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1.94 g
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1.4 g
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Yield
72%

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